![molecular formula C38H69NO13 B3043950 hydro-2H-pyran-2-yl]oxy}-7-methoxy-3,5,7,9,11,13-hexame CAS No. 959119-22-3](/img/structure/B3043950.png)
hydro-2H-pyran-2-yl]oxy}-7-methoxy-3,5,7,9,11,13-hexame
Description
Hydro-2H-pyran-2-yl]oxy}-7-methoxy-3,5,7,9,11,13-hexame is a molecule that has been studied extensively for its potential applications in scientific research and laboratory experiments. It is a synthetic molecule that has been designed and synthesized in order to provide a powerful and effective tool for scientists and researchers. This molecule has been studied for its ability to interact with other molecules and for its potential applications in a variety of scientific fields.
Scientific Research Applications
- Synthesis and Application in Lipid Peroxidation Studies Role of the Compound: 4-[(Tetrahydro-2H-pyran-2-yl)oxy]-2 (E)-nonenal serves as a precursor to HNE. Researchers incorporate ^13C labels at specific positions to study lipid peroxidation quantitatively.
- Antioxidant Activity of Pyran Derivatives Findings: Antioxidant activity depends on the nature and number of chromone substituents, with some compounds exhibiting pro-oxidant effects.
- Drug Delivery and Controlled Release Behavior: Polymersomes transition from vesicles to micelles at endosomal pH levels, effectively encapsulating and releasing drugs (e.g., doxorubicin hydrochloride) under specific conditions.
- Significance : Enhancing DNA damage assessment aids in understanding genotoxicity and environmental exposure .
- Role of Artificial Intelligence : AI plays a significant role in advancing our understanding of the Earth-Atmosphere system, improving monitoring, prediction, and response to atmospheric observations and simulations .
Detection of Single Strand Breaks (SSBs) in DNA
Atmospheric Science Applications
Traditional Uses and Phytochemical Aspects
properties
IUPAC Name |
6-[4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-12,13-dihydroxy-4-(5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl)oxy-7-methoxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C38H69NO13/c1-15-26-38(10,45)31(42)21(4)28(40)19(2)17-37(9,47-14)33(52-35-29(41)25(39(11)12)16-20(3)48-35)22(5)30(23(6)34(44)50-26)51-27-18-36(8,46-13)32(43)24(7)49-27/h19-27,29-33,35,41-43,45H,15-18H2,1-14H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AGOYDEPGAOXOCK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C(C(C(C(=O)C(CC(C(C(C(C(C(=O)O1)C)OC2CC(C(C(O2)C)O)(C)OC)C)OC3C(C(CC(O3)C)N(C)C)O)(C)OC)C)C)O)(C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C38H69NO13 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80861035 |
Source
|
| Record name | 6-{[4-(Dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy}-14-ethyl-12,13-dihydroxy-4-[(5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl)oxy]-7-methoxy-3,5,7,9,11,13-hexamethyl-1-oxacyclotetradecane-2,10-dione (non-preferred name) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80861035 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
748.0 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-[4-(Dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-12,13-dihydroxy-4-(5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl)oxy-7-methoxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,10-dione | |
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